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Compound of Interest

Compound Name: Vinylboronic acid dibutyl ester

Cat. No.: B1346348

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive health and safety information for Vinylboronic
acid dibutyl ester (CAS No. 6336-45-4), a reagent commonly used in vinylation and Suzuki
coupling reactions.[1][2][3] The following sections detail the physical and chemical properties,
known hazards, handling procedures, and emergency measures associated with this
compound.

Chemical and Physical Properties

A summary of the key physical and chemical properties of Vinylboronic acid dibutyl ester is
presented in Table 1. This data is essential for the safe handling, storage, and use of the
substance in a laboratory setting.

Table 1: Physical and Chemical Properties of Vinylboronic acid dibutyl ester
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Property Value
CAS Number 6336-45-4
Molecular Formula C10H21BO2

Molecular Weight 184.08 g/mol [1][2][4]

Appearance Clear, colorless to almost colorless liquid
Boiling Point 35-40 °C at 0.1 atm[1][4]

Density 0.835 g/mL at 25 °C[1][4]

Refractive Index

n20/D 1.4180[1][4]

Flash Point

67.2 °C (153.0 °F)[1][4]

Stabilizer

Typically contains 2-3 wt. % phenothiazine to

prevent polymerization[1][4]

Hazard Identification and Classification

Vinylboronic acid dibutyl ester is classified as a hazardous substance.[1][4] A summary of its

hazard classifications according to the Globally Harmonized System of Classification and
Labelling of Chemicals (GHS) is provided in Table 2.

Table 2: GHS Hazard Classification for Vinylboronic acid dibutyl ester
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Hazard Class Category Hazard Statement

H315: Causes skin irritation.[1]

Skin Irritation 2
[4]
) o H317: May cause an allergic
Skin Sensitization 1 ) ]
skin reaction.[1][4]
o H319: Causes serious eye
Eye Irritation 2 o
irritation.[1][4]
Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation.[1][4][5]
Hazardous to the Aquatic ) H411: Toxic to aquatic life with
Environment, Chronic Hazard long lasting effects.[1][4]

Signal Word: Warning[1][4]
Hazard Pictograms:

o GHSO07 (Exclamation Mark): Indicates skin and eye irritation, skin sensitization, and
respiratory tract irritation.[1]

o GHSO09 (Environment): Indicates that the substance is hazardous to the aquatic
environment.[1]

Experimental Protocols for Hazard Assessment

While specific toxicological studies for Vinylboronic acid dibutyl ester are not readily
available in the public domain, the following are generalized experimental protocols for the
types of hazards identified.

Skin Irritation and Corrosion

Standardized tests, such as the OECD Test Guideline 404 (Acute Dermal Irritation/Corrosion),
are typically used.

Methodology Overview:
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Test System: Healthy young adult albino rabbits are commonly used.

Procedure: A small amount of the test substance (0.5 mL for liquids) is applied to a small
patch of shaved skin. The application site is then covered with a gauze patch and wrapping.

Observation: After a 4-hour exposure period, the patch is removed, and the skin is observed
for erythema (redness) and edema (swelling) at specified intervals (e.g., 1, 24, 48, and 72
hours).

Scoring: The reactions are scored on a scale of 0 (no reaction) to 4 (severe reaction). The
mean scores are used to classify the substance's irritation potential.

Eye Irritation and Corrosion

The OECD Test Guideline 405 (Acute Eye Irritation/Corrosion) is the standard method.

Methodology Overview:

Test System: Healthy young adult albino rabbits are typically used.

Procedure: A small amount of the test substance (0.1 mL for liquids) is instilled into the
conjunctival sac of one eye of the animal. The other eye remains untreated and serves as a
control.

Observation: The eyes are examined at 1, 24, 48, and 72 hours after instillation.
Observations are made for corneal opacity, iritis, conjunctival redness, and chemosis
(swelling).

Scoring: The ocular reactions are scored based on a standardized system. The scores
determine the irritation classification.

Skin Sensitization

The Local Lymph Node Assay (LLNA), as described in OECD Test Guideline 429, is a common
method.

Methodology Overview:
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o Test System: Mice are used for this assay.

e Procedure: The test substance is applied to the dorsal surface of the mouse's ears for three
consecutive days.

e Mechanism: If the substance is a sensitizer, it will induce the proliferation of lymphocytes in
the lymph node draining the application site.

e Measurement: On day 5, a radiolabeled substance (e.g., 3H-methyl thymidine) is injected,
which is incorporated into the DNA of proliferating cells. The level of radioactivity in the lymph
node cells is measured and compared to control animals. A stimulation index is calculated to
determine the sensitization potential.

Safe Handling and Storage

Adherence to proper handling and storage protocols is crucial to minimize risk.
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Workflow for Safe Handling of Vinylboronic acid dibutyl ester

Preparation

Read Safety Data Sheet (SDS)

i

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

;

Prepare Ventilated Work Area
(Fume Hood)

Handling

Dispense Required Amount

i

Tightly Close Container After Use

Cleanup & Storage

Decontaminate Work Surface

;

Dispose of Waste in Accordance with Regulations

Store in a Cool, Dry, Well-Ventilated Area
(2-8°C)

Click to download full resolution via product page

Caption: Safe handling workflow for Vinylboronic acid dibutyl ester.
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Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles or a face shield.
o Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber) and a lab coat.

o Respiratory Protection: Use in a well-ventilated area, preferably a chemical fume hood. If
inhalation risk is high, use a NIOSH-approved respirator with an appropriate cartridge.

Storage

» Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][4]
e The recommended storage temperature is 2-8°C.[1][4]

e Itis a combustible liquid, so it should be stored away from heat, sparks, and open flames.[1]

[4]

First-Aid Measures

In case of exposure, follow these first-aid procedures:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention if symptoms persist.

o Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes. Remove contaminated clothing. Seek medical attention if irritation or an allergic
reaction develops.

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.

Fire-Fighting and Accidental Release Measures
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Fire-Fighting

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

o Specific Hazards: Combustible liquid. Vapors may form explosive mixtures with air.

o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.

Accidental Release

» Personal Precautions: Ensure adequate ventilation. Avoid breathing vapors, mist, or gas.
Wear appropriate PPE.

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains, as it is toxic to aquatic life.[1][4]

e Containment and Cleanup: Absorb with an inert material (e.g., sand, earth) and place in a
suitable container for disposal.

Stability and Reactivity
e Reactivity: No specific reactivity data is available.

o Chemical Stability: Stable under recommended storage conditions.[6] Contains a stabilizer to
prevent polymerization.[1][4]

o Conditions to Avoid: Heat, flames, and sparks.
e Incompatible Materials: Strong oxidizing agents, strong acids.[6][7]

» Hazardous Decomposition Products: Carbon oxides and boron oxides may be formed during
combustion.[7]

Toxicological Information

As previously mentioned, specific quantitative toxicological data such as LD50 (lethal dose,
50%) or LC50 (lethal concentration, 50%) for Vinylboronic acid dibutyl ester are not readily
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available in the public domain. The primary known toxicological effects are:

Skin Irritation: Causes skin irritation.[1][4][5]

Eye Irritation: Causes serious eye irritation.[1][4][5]

Skin Sensitization: May cause an allergic skin reaction.[1][4][5]

Respiratory Irritation: May cause respiratory irritation.[1][4][5]

Target Organs: The respiratory system is a target organ for this substance.[1][4]

Ecological Information

o Toxicity to Aquatic Life: Classified as toxic to aquatic life with long-lasting effects.[1][4]
Specific ecotoxicity data is not available.

o Persistence and Degradability: No data available.
e Bioaccumulative Potential: No data available.
» Mobility in Soil: No data available.

Disposal Considerations

Dispose of this chemical and its container in accordance with all applicable federal, state, and
local regulations. Contact a licensed professional waste disposal service to dispose of this
material. Do not allow it to enter the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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vinylboronic-acid-dibutyl-ester]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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